Cas no 78335-26-9 (4-(morpholin-4-yl)-2-(trifluoromethyl)aniline)

• Product Name: 4-(morpholin-4-yl)-2-(trifluoromethyl)aniline
• CAS No: 78335-26-9
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• MDL: MFCD01436021
• CID: 3077567
• PubChem ID: 822225
• Update Time: 2025-04-24

4-(morpholin-4-yl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline
• 4-(morpholin-4-yl)-2-(trifluoromethyl)aniline
• DTXSID301326608
• 4-morpholino-2-(trifluoromethyl)aniline
• AS-8831
• 78335-26-9
• EN300-42743
• TQP1462
• CHEMBL1877875
• Z239126184
• 4-Morpholin-4-yl-2-trifluoromethyl-phenylamine
• CS-0216421
• HMS2722H06
• HMS1677N03
• AB00120681-01
• MFCD01436021
• 4-morpholin-4-yl-2-(trifluoromethyl)aniline
• SMR000283052
• SCHEMBL2012672
• MLS000765047
• AKOS000132034
• G30414
• DDA33526
• 826-278-0

• MDL： MFCD01436021
• Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-7-8(1-2-10(9)15)16-3-5-17-6-4-16/h1-2,7H,3-6,15H2
• InChI Key： DZEZKCZKDBIQSW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N1CCOCC1)N)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(morpholin-4-yl)-2-(trifluoromethyl)aniline

Professional Introduction to 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline (CAS No. 78335-26-9)

4-(4-Morpholinyl)-2-(trifluoromethyl)aniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 78335-26-9, features a combination of morpholine and trifluoromethyl substituents, which contribute to its distinctive chemical behavior and potential biological activity. The presence of these functional groups makes it a valuable candidate for further exploration in drug discovery and development.

The morpholine moiety in 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This characteristic is particularly advantageous in the design of drugs that require efficient absorption and distribution within the body. Additionally, the morpholine ring can serve as a scaffold for modulating pharmacokinetic properties, thereby improving the overall therapeutic efficacy of a drug candidate.

The trifluoromethyl group, on the other hand, is a well-documented pharmacophore that influences the metabolic stability and binding affinity of molecules. In many cases, the introduction of a trifluoromethyl group can lead to increased lipophilicity, which may enhance membrane permeability and improve oral bioavailability. Furthermore, this group can also affect the electronic properties of the molecule, influencing its interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline with greater accuracy. These studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. For instance, preliminary computational analyses have indicated that the compound could interact with certain enzymes involved in inflammatory pathways, potentially making it a useful lead compound for developing novel anti-inflammatory agents.

In addition to its theoretical potential, experimental studies have begun to explore the pharmacological properties of 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline. Initial in vitro assays have shown promising results in terms of inhibitory activity against specific biological targets. These findings align with the predictions from computational models and highlight the compound's significance as a candidate for further pharmacological investigation. The combination of morpholine and trifluoromethyl groups appears to create a molecular framework that is conducive to interacting with biological systems in a meaningful way.

The synthesis of 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Advanced techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These advancements not only enhance the accessibility of the compound but also allow for greater flexibility in modifying its structure for optimization purposes.

The potential applications of 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The ability to fine-tune its physical and chemical characteristics through structural modifications opens up numerous possibilities for industrial applications as well.

The safety profile of 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline is another critical aspect that warrants careful consideration. While preliminary studies suggest that it may exhibit low toxicity under certain conditions, comprehensive toxicological assessments are essential before any clinical applications can be considered. Researchers are employing a range of in vitro and in vivo models to evaluate its safety profile thoroughly. These studies aim to provide insights into its potential side effects and long-term effects on human health.

The regulatory landscape for new chemical entities like 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline is complex but well-established. Compliance with international regulatory standards is necessary for any pharmaceutical or chemical product intended for commercial use. Companies involved in developing such compounds must navigate stringent regulatory requirements to ensure their safety and efficacy are thoroughly validated before reaching the market.

In conclusion, 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline, identified by CAS No. 78335-26-9, represents a promising compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further research and development. As scientists continue to explore its properties and potential uses, this compound is likely to play an increasingly important role in addressing various challenges across multiple industries.